Cas no 2091004-45-2 (1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2091004-45-2
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 6234516
• PubChem ID: 131541399
• Update Time: 2025-10-29

1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine
• EN300-1959367
• 2091004-45-2

• Inchi： 1S/C7H6Cl2F2N2/c8-3-1-4(9)6(13-2-3)5(12)7(10)11/h1-2,5,7H,12H2
• InChI Key： INACHCHNRMZHBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C(F)F)N)Cl

Computed Properties

• Exact Mass: 225.9876099g/mol
• Monoisotopic Mass: 225.9876099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine

1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2091004-45-2): An Overview

1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2091004-45-2) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a 3,5-dichloropyridin-2-yl group and a 2,2-difluoroethan-1-amine moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine is of particular interest due to its ability to modulate specific receptors and enzymes. The presence of the dichloropyridine ring and the difluoroethylamine group provides this compound with unique pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine has also shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems and may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems is attributed to its unique structural features and its interactions with specific receptors in the brain.

The synthesis of 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been explored to improve yield and purity while minimizing side reactions. One notable method involves the reaction of 3,5-dichloropyridine with difluoromethylamine under controlled conditions. This approach has been shown to produce high-purity compounds suitable for further pharmaceutical development.

The pharmacokinetic properties of 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system (CNS) disorders. Additionally, its low toxicity and high selectivity for target receptors further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine in various disease models. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel drug candidate.

In conclusion, 1-(3,5-dichloropyridin-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2091004-45-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a promising candidate for the development of new therapies targeting cancer and neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future innovations in drug discovery.